Cas no 1379363-08-2 (4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile)

4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile is a heterocyclic compound featuring a pyrazolo[3,4-d]pyrimidine core substituted with chloro, methylthio, and cyano functional groups. This structure confers high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methylthio moiety contributes to sulfur-based reactivity. The cyano group offers versatility for further derivatization. Its well-defined molecular architecture ensures consistent performance in nucleophilic displacement and cross-coupling reactions. This compound is particularly useful in the development of kinase inhibitors and other biologically active molecules, offering precise control over structural modifications for targeted applications.

4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile structure

1379363-08-2 structure

Product Name:4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile

CAS No:1379363-08-2

MF:C₇H₄ClN₅S

MW:225.6582

MDL:MFCD20258018

CID:4741400

Update Time:2025-06-08

4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile
- SY266232
- MDL： MFCD20258018
- Inchi： 1S/C7H4ClN5S/c1-14-7-10-5(8)4-3(2-9)12-13-6(4)11-7/h1H3,(H,10,11,12,13)
- InChI Key： KMSODWALTQLQCB-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C#N)N([H])N=C2N=C(N=1)SC([H])([H])[H]

Computed Properties

Exact Mass: 224.987594g/mol
Monoisotopic Mass: 224.987594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 104
Molecular Weight: 225.66g/mol
XLogP3: 2

4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y21265-1g	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	1g	¥14929.0	2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y21265-250mg	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	250mg	¥11409.0	2023-09-05
eNovation Chemicals LLC	D711495-0.25g	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	0.25g	$980	2024-07-19
eNovation Chemicals LLC	D711495-1g	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	1g	$1320	2024-07-19
Aaron	AR01WKH5-50mg	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	50mg	$647.00	2025-02-12
eNovation Chemicals LLC	D711495-0.1g	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	0.1g	$615	2025-02-19
eNovation Chemicals LLC	D711495-0.25g	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	0.25g	$980	2025-02-19
eNovation Chemicals LLC	D711495-1g	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	1g	$1320	2025-02-19
eNovation Chemicals LLC	D711495-0.1g	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	0.1g	$615	2024-07-19
eNovation Chemicals LLC	D711495-0.1g	4-Chloro-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine-3-carbonitrile	1379363-08-2	95%	0.1g	$615	2025-02-25